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Compound of Interest

Compound Name: Boc-NH-PEG1-OH

Cat. No.: B558636 Get Quote

In-Depth Technical Guide: Boc-NH-PEG1-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(tert-

Butoxycarbonylamino)ethanol, commonly known as Boc-NH-PEG1-OH. This bifunctional

molecule is a cornerstone in modern drug development, particularly in the burgeoning field of

targeted protein degradation through Proteolysis Targeting Chimeras (PROTACs). Its unique

structure, featuring a Boc-protected amine and a terminal hydroxyl group connected by a single

polyethylene glycol (PEG) unit, offers a versatile platform for the synthesis of complex bioactive

molecules.

Core Molecular Information
Boc-NH-PEG1-OH serves as a fundamental building block in the assembly of PROTACs and

other conjugated molecules. Its physicochemical properties are summarized below.
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Property Value Citations

Molecular Weight 161.20 g/mol [1]

Molecular Formula C7H15NO3 [1]

CAS Number 26690-80-2 [1]

Appearance Viscous Liquid [1]

Color Colorless to light yellow [1]

SMILES O=C(OC(C)(C)C)NCCO [1]

Application in PROTAC-Mediated Protein
Degradation
Boc-NH-PEG1-OH is a widely utilized PEG-based linker in the synthesis of PROTACs.[1][2]

PROTACs are heterobifunctional molecules designed to recruit a target protein (Protein of

Interest or POI) to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the POI by the proteasome.[1][3] The linker component, for which Boc-NH-
PEG1-OH is a precursor, plays a critical role in the efficacy of the PROTAC by dictating the

spatial orientation and stability of the ternary complex formed between the POI, the PROTAC,

and the E3 ligase.[3]

The following diagram illustrates the general mechanism of PROTAC-mediated protein

degradation.
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Boc-NH-PEG1-OH

Step 1: Couple E3 Ligase Ligand
(via OH group activation)

Intermediate 1:
E3 Ligase Ligand-Linker-NH-Boc

Step 2: Boc Deprotection
(TFA/DCM)

Intermediate 2:
E3 Ligase Ligand-Linker-NH2

Step 3: Couple POI Ligand

Final PROTAC:
E3 Ligase Ligand-Linker-POI Ligand

Purification (HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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